26,27-Diethyl-1alpha,25-dihydroxyvitamin D3/26,27-diethyl-1alpha,25-dihydroxycholecalciferol
26,27-Diethyl-1alpha,25-dihydroxyvitamin D3/26,27-diethyl-1alpha,25-dihydroxycholecalciferol
Brand Name:
Vulcanchem
CAS No.:
106372-51-4
VCID:
VC0217711
InChI:
InChI=1S/C31H52O3/c1-6-16-31(34,17-7-2)19-8-10-22(3)27-14-15-28-24(11-9-18-30(27,28)5)12-13-25-20-26(32)21-29(33)23(25)4/h12-13,22,26-29,32-34H,4,6-11,14-21H2,1-3,5H3/b24-12+,25-13-/t22-,26-,27-,28+,29+,30-/m1/s1
SMILES:
CCCC(CCC)(CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O
Molecular Formula:
C72H107N19O24
Molecular Weight:
472.7 g/mol
26,27-Diethyl-1alpha,25-dihydroxyvitamin D3/26,27-diethyl-1alpha,25-dihydroxycholecalciferol
CAS No.: 106372-51-4
Main Products
VCID: VC0217711
Molecular Formula: C72H107N19O24
Molecular Weight: 472.7 g/mol
| CAS No. | 106372-51-4 |
|---|---|
| Product Name | 26,27-Diethyl-1alpha,25-dihydroxyvitamin D3/26,27-diethyl-1alpha,25-dihydroxycholecalciferol |
| Molecular Formula | C72H107N19O24 |
| Molecular Weight | 472.7 g/mol |
| IUPAC Name | (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-propylnonan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C31H52O3/c1-6-16-31(34,17-7-2)19-8-10-22(3)27-14-15-28-24(11-9-18-30(27,28)5)12-13-25-20-26(32)21-29(33)23(25)4/h12-13,22,26-29,32-34H,4,6-11,14-21H2,1-3,5H3/b24-12+,25-13-/t22-,26-,27-,28+,29+,30-/m1/s1 |
| Standard InChIKey | RKYCSEUXODRKTL-CYUGBHQCSA-N |
| Isomeric SMILES | CCCC(CCC)(CCC[C@@H](C)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C)O |
| SMILES | CCCC(CCC)(CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Canonical SMILES | CCCC(CCC)(CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C)O |
| Synonyms | 1,25-DDPV-D3 1,25-dihydroxy-26,27-dipropylcholecalciferol |
| PubChem Compound | 9547602 |
| Last Modified | Nov 11 2021 |
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